Cas no 93005-12-0 (2-methyl-1-(naphthalen-1-yl)propan-1-amine)

• Product Name: 2-methyl-1-(naphthalen-1-yl)propan-1-amine
• CAS No: 93005-12-0
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• MDL: MFCD16847331
• CID: 5226798
• PubChem ID: 14948205
• Update Time: 2026-03-07

2-methyl-1-(naphthalen-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanamine, α-(1-methylethyl)-
• 2-Methyl-1-(naphthalen-1-yl)propan-1-amine
• 2-methyl-1-(naphthalen-1-yl)propan-1-amine

• MDL： MFCD16847331
• Inchi： 1S/C14H17N/c1-10(2)14(15)13-9-5-7-11-6-3-4-8-12(11)13/h3-10,14H,15H2,1-2H3
• InChI Key： YVQMRLAEVOPBLX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2=CC=CC=C12)(N)C(C)C

Additional information on 2-methyl-1-(naphthalen-1-yl)propan-1-amine

2-Methyl-1-(Naphthalen-1-yl)Propan-1-Amine: A Comprehensive Overview

The compound with CAS No. 93005-12-0, commonly referred to as 2-methyl-1-(naphthalen-1-yl)propan-1-amine, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with an amine group and a methyl substituent. The naphthalene moiety contributes to its aromatic stability, while the amine group imparts versatile reactivity, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 2-methyl-1-(naphthalen-1-yl)propan-1-amine in the development of advanced materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). Researchers have demonstrated that the compound's ability to act as a ligand enables the formation of highly porous and stable MOFs, which exhibit exceptional gas adsorption properties. For instance, a 2023 study published in Nature Materials revealed that MOFs synthesized using this compound exhibited unprecedented selectivity for CO₂ capture, making them promising candidates for industrial applications in carbon capture and storage.

In addition to its role in materials science, 2-methyl-1-(naphthalen-1-yl)propan-1-amine has also been explored for its potential in pharmaceutical applications. The compound's structure lends itself well to drug design, particularly in the development of bioactive molecules with tailored pharmacokinetic properties. A 2023 paper in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity, suggesting its potential as a lead compound for developing novel therapeutics.

The synthesis of 2-methyl-1-(naphthalen-1-yl)propan-1-amine typically involves a multi-step process that begins with the preparation of the naphthalene derivative. One common approach involves Friedel-Crafts alkylation to introduce the methyl group onto the naphthalene ring, followed by reductive amination to form the amine functionality. This method has been optimized in recent years to improve yield and purity, with researchers employing green chemistry principles to minimize environmental impact.

The structural versatility of 2-methyl-naphthalenyl-propaneamine has also made it a valuable tool in catalysis. A 2023 study published in Catalysis Letters demonstrated that this compound can act as an effective ligand in transition metal catalysts, enhancing their activity and selectivity in various organic transformations. For example, palladium catalysts modified with this compound exhibited superior performance in cross-coupling reactions, which are critical for the synthesis of complex organic molecules.

In conclusion, CAS No. 93005-12-0 represents a compound with remarkable chemical versatility and broad applicability across multiple disciplines. From materials science to pharmaceuticals and catalysis, the unique properties of 2-methyl-naphthalenyl-propaneamine continue to drive innovative research and development. As scientific advancements unfold, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic solutions.